Cas no 1270437-18-7 (tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate
• CAS No: 1270437-18-7
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6594358
• PubChem ID: 165663427
• Update Time: 2025-10-31

tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(3-methoxy-4-methylphenyl)ethyl]carbamate
• 1270437-18-7
• EN300-1877602

• Inchi： 1S/C15H24N2O3/c1-10-6-7-11(8-13(10)19-5)12(16)9-17-14(18)20-15(2,3)4/h6-8,12H,9,16H2,1-5H3,(H,17,18)
• InChI Key： UCPVRBNOJPRGJU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C)=C(C=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 1270437-18-7, commonly referred to as tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, which includes a tert-butyl group, an amino group, and a substituted phenyl ring.

Recent studies have highlighted the importance of tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate in various chemical reactions and biological assays. Its structure, featuring a carbamate functional group, makes it a versatile building block for synthesizing more complex molecules. Researchers have explored its role in peptide synthesis, where its stability and reactivity have proven advantageous.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. One notable approach involves the nucleophilic attack of an amine on an activated carbonyl group, followed by deprotection steps to yield the final product. The presence of electron-donating groups, such as the methoxy and methyl substituents on the phenyl ring, influences the reactivity of the molecule, making it a valuable substrate for further modifications.

In terms of applications, tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate has shown promise in medicinal chemistry. Its ability to form stable amide bonds makes it a candidate for drug delivery systems and bioconjugates. Additionally, its pharmacokinetic properties are under investigation, with early results suggesting favorable absorption and bioavailability profiles.

The structural elucidation of this compound has been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into its molecular geometry and stereochemistry, which are essential for understanding its interactions with biological systems.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling studies have revealed potential binding modes with target proteins, offering new avenues for drug design. Furthermore, green chemistry approaches are being explored to optimize its synthesis, reducing environmental impact while maintaining high yields.

In conclusion, tert-butyl N-2-amino-2-(3-methoxy-4-methylphenyl)ethylcarbamate stands as a pivotal molecule in contemporary chemical research. Its unique structure, versatile reactivity, and potential applications continue to drive innovative studies across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing therapeutic interventions and chemical technologies.